Cas no 1270489-20-7 (3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1270489-20-7
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5582840
• PubChem ID: 116851277
• Update Time: 2023-08-11

3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-5-bromo-2-fluoro-
• N14978
• SCHEMBL18602195
• 1270489-20-7

• Inchi： 1S/C9H8BrFN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： LBVICUXFHORAQB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC#N)N)F

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 365.2±37.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)